Cas no 2877664-72-5 ([(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine)

• Product Name: [(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine
• CAS No: 2877664-72-5
• MF: C₁₃H₁₅BrN₂OS
• MW: 327.240000963211
• CID: 5309357
• PubChem ID: 165432249
• Update Time: 2025-10-22

[(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• F6837-1724
• [(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine
• AKOS040888013
• 2877664-72-5
• N-[(4-Bromo-2-thienyl)methyl]-2-ethoxy-4-pyridinemethanamine

• Inchi： 1S/C13H15BrN2OS/c1-2-17-13-5-10(3-4-16-13)7-15-8-12-6-11(14)9-18-12/h3-6,9,15H,2,7-8H2,1H3
• InChI Key： BZOQJSCPAGIILK-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=CC(CNCC2SC=C(Br)C=2)=C1

Computed Properties

• Exact Mass: 326.00885g/mol
• Monoisotopic Mass: 326.00885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.0±40.0 °C(Predicted)
• pka: 5.82±0.20(Predicted)

Additional information on [(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine

Research Briefing on the Compound 2877664-72-5 and [(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine

The compound 2877664-72-5, along with its derivative [(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest findings, applications, and potential therapeutic implications of these compounds.

Recent studies have identified 2877664-72-5 as a promising scaffold for drug development due to its unique chemical properties and biological activity. The compound exhibits a high affinity for specific molecular targets, making it a candidate for further investigation in various disease models. Researchers have focused on its potential role in modulating key signaling pathways involved in inflammation, oncology, and neurodegenerative disorders.

The derivative [(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine has been synthesized and evaluated for its pharmacological properties. Initial in vitro studies suggest that this compound demonstrates significant inhibitory effects on certain enzymes and receptors, which are critical in disease progression. For instance, it has shown promise in targeting kinases involved in cancer cell proliferation and survival.

One of the key findings from recent research is the compound's ability to cross the blood-brain barrier, which opens up possibilities for its use in treating central nervous system (CNS) disorders. Preclinical studies in animal models have indicated that [(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine can reduce neuroinflammation and improve cognitive function, suggesting potential applications in Alzheimer's disease and other neurodegenerative conditions.

In addition to its therapeutic potential, the synthesis and optimization of 2877664-72-5 and its derivatives have been a focus of recent chemical research. Advances in synthetic methodologies have enabled the production of these compounds with higher yields and purity, facilitating further biological evaluation. Researchers have also explored structure-activity relationships (SAR) to identify key structural features that enhance efficacy and reduce toxicity.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as pharmacokinetics, bioavailability, and potential off-target effects need to be addressed in future studies. Ongoing research is also investigating the combination of these compounds with existing therapies to enhance their therapeutic outcomes.

In conclusion, the compound 2877664-72-5 and its derivative [(4-bromothiophen-2-yl)methyl][(2-ethoxypyridin-4-yl)methyl]amine represent exciting avenues for drug discovery and development. Their unique chemical and biological properties offer potential for treating a range of diseases, particularly in oncology and neurology. Continued research and collaboration across disciplines will be essential to fully realize their therapeutic potential.